![molecular formula C20H15BrN2O2 B3963796 3-(4-bromobenzyl)-1-(2-quinolinyl)-2,5-pyrrolidinedione](/img/structure/B3963796.png)
3-(4-bromobenzyl)-1-(2-quinolinyl)-2,5-pyrrolidinedione
Overview
Description
3-(4-bromobenzyl)-1-(2-quinolinyl)-2,5-pyrrolidinedione, commonly known as BBPQ, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BBPQ is a heterocyclic compound that belongs to the pyrrolidinedione family and has a molecular formula of C22H16BrN2O2.
Mechanism of Action
The mechanism of action of BBPQ as an anti-cancer agent is not yet fully understood. However, studies have shown that BBPQ induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. BBPQ has also been shown to inhibit the migration and invasion of cancer cells.
Biochemical and Physiological Effects:
BBPQ has been shown to have low toxicity in vitro, making it a promising candidate for further development as an anti-cancer agent. However, further studies are needed to fully understand the biochemical and physiological effects of BBPQ in vivo.
Advantages and Limitations for Lab Experiments
One advantage of BBPQ is its relatively simple synthesis method, which makes it readily available for laboratory experiments. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which makes it difficult to assess its potential as a therapeutic agent.
Future Directions
There are several future directions for research on BBPQ. One direction is to further investigate its potential as an anti-cancer agent, including its mechanism of action and its effects on different types of cancer cells. Another direction is to explore its potential as a fluorescent probe in material science, including its sensitivity and selectivity for different analytes. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BBPQ in vivo, including its pharmacokinetics and pharmacodynamics.
Scientific Research Applications
BBPQ has been studied for its potential applications in various fields of science, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, BBPQ has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. BBPQ has also been studied for its potential use as a fluorescent probe in material science and as a reagent in analytical chemistry.
properties
IUPAC Name |
3-[(4-bromophenyl)methyl]-1-quinolin-2-ylpyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN2O2/c21-16-8-5-13(6-9-16)11-15-12-19(24)23(20(15)25)18-10-7-14-3-1-2-4-17(14)22-18/h1-10,15H,11-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJYRMOQXDWKKGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=NC3=CC=CC=C3C=C2)CC4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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